3-[1-(4-Iodobenzoyl)pyrrolidin-3-yl]pyridine

• Molecular Formula: C16H15IN2O
• Molecular Weight: 378.21 g/mol
• IUPAC Name: (4-iodophenyl)-(3-pyridin-3-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C16H15IN2O/c17-15-5-3-12(4-6-15)16(20)19-9-7-14(11-19)13-2-1-8-18-10-13/h1-6,8,10,14H,7,9,11H2
• InChI Key: NWGDNFJSVHTORE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CN=CC=C2)C(=O)C3=CC=C(C=C3)I

Description

3-[1-(4-Iodobenzoyl)pyrrolidin-3-yl]pyridine is a useful research compound. Its molecular formula is C16H15IN2O and its molecular weight is 378.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

i-5d (3.59 g, 24.2 mmol) was added to a stirred solution of 4-iodobenzoic acid (6.00 g, 24.2 mmol), N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (5.10 g, 26.6 mmol) and 1-hydroxybenzotriazole (3.70 g, 24.2 mmol) in DMF (100 mL). After 12 h, the reaction mixture was quenched with said, aq. NaHCO3 and extracted with EtOAc. The organic layer was washed with water and brine, dried (sodium sulfate) and concentrated in vacuo to afford the title compound i-21a. m/z (ES) 379 (MH)+.